Cas no 18504-81-9 (1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one)

1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one structure
18504-81-9 structure
Product Name:1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one
CAS No:18504-81-9
MF:C7H6N2OS
MW:166.200339794159
CID:154466
PubChem ID:29110
Update Time:2025-04-19

1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[2,3-b][1,4]thiazin-2(3H)-one
    • 1H-pyrido[2,3-b][1,4]thiazin-2-one
    • 1H-Pyrido(2,3-b)(1,4)thiazin-2(3H)-one
    • 2,3-Dihydro-1-H-pyridino(2,3-b)(1,4)thiazine-2-one
    • Abbott 29590
    • Abbott-29590
    • BRN 0513741
    • 1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one
    • 1-H-PYRIDO(2,3-B)(1,4)THIAZINE-2(3H)-ONE
    • 18504-81-9
    • EINECS 242-388-6
    • SCHEMBL6080268
    • 2,3-dihydro-1H-pyridino(2,3-b)(1,4)thiazine-2-one
    • 2,3-dihydro-1H-pyrido(2,3-b)(1,4)thiazin-2-one
    • UNII-2PL1478Z1W
    • Q27255421
    • AKOS004911548
    • NS00026067
    • BOASKSPVGGTZKJ-UHFFFAOYSA-N
    • F1907-1469
    • 2PL1478Z1W
    • DTXSID60171705
    • Inchi: 1S/C7H6N2OS/c10-6-4-11-7-5(9-6)2-1-3-8-7/h1-3H,4H2,(H,9,10)
    • InChI Key: BOASKSPVGGTZKJ-UHFFFAOYSA-N
    • SMILES: S1CC(NC2C=CC=NC1=2)=O

Computed Properties

  • Exact Mass: 166.02018
  • Monoisotopic Mass: 166.020084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.3
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.367
  • Boiling Point: 399.2°Cat760mmHg
  • Flash Point: 195.3°C
  • Refractive Index: 1.635
  • PSA: 41.99

1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H326108-10mg
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